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Compound of Interest

Compound Name: Lilac aldehyde

Cat. No.: B1206004

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lilac aldehyde, a naturally occurring
monoterpenoid notable for its characteristic floral scent and its role in chemical ecology. This
document consolidates key chemical and physical data, outlines detailed experimental
protocols for its synthesis and analysis, and explores its primary biological significance in insect
olfaction.

Chemical and Physical Data

Lilac aldehyde is a term that encompasses a mixture of eight possible stereoisomers. The
molecular formula for all isomers is C1oH1602. The CAS number can vary depending on
whether it refers to a specific isomer or a mixture.

Molecular and CAS Information
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Identifier Value
Molecular Formula C10H1602
Molecular Weight 168.23 g/mol
(2)-Lilac Aldehyde (racemic mixture) CAS 51685-39-3
General/Mixture CAS 67920-63-2
Lilac Aldehyde A CAS 53447-46-4
Lilac Aldehyde B CAS 53447-45-3
Lilac Aldehyde C CAS 53447-48-6
Lilac Aldehyde D CAS 53447-47-5

Physicochemical Properties

The following table summarizes key physicochemical properties for lilac aldehyde. Note that
some values are for the racemic mixture, while others may be isomer-specific.

Property Value Reference
Appearance Colorless liquid

Odor Floral, characteristic of lilac

Boiling Point 56-60 °C at 1.4 mmHg

Specific Gravity 0.951 - 0.961 @ 20°C

Refractive Index 1.450 - 1.459 @ 20°C

Vapor Pressure 0.1 mmHg @ 25°C (estimated)

Flash Point 78.4 °C (estimated)

. Insoluble in water, soluble in
Solubility thanol
ethano

LogP (Octanol/Water Partition
- ~1.9 (calculated)
Coefficient)
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Odor Thresholds of Stereoisomers

The olfactory properties of lilac aldehyde are highly dependent on its stereochemistry, with
some isomers being significantly more potent than others.[1][2][3] The (5'S)-stereoisomers,

which are major components in nature, have been reported to have odor thresholds that are
one to two orders of magnitude lower than the (5'R)-stereoisomers.[1][3]

Experimental Protocols

This section provides detailed methodologies for the synthesis, and analysis of lilac aldehyde,
compiled from literature sources.

Representative Synthesis of a Lilac Aldehyde Analogue

The synthesis of lilac aldehyde can be complex due to the presence of multiple stereocenters.
The following is a representative multi-step synthesis for a seco-analogue of lilac aldehyde,
which illustrates the general chemical principles involved.[1][3]

Step 1: Ketalization of a-chloroketone

To a solution of the starting a-chloroketone in toluene, add neopentyl glycol and a catalytic
amount of p-toluenesulfonic acid.

o Reflux the mixture with a Dean-Stark apparatus to remove water.

e Upon completion, cool the reaction mixture and wash with saturated sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the chloroketal.

Step 2: Elimination to form Alkenyl Ketal
» Dissolve the chloroketal in a solution of potassium hydroxide in ethylene glycol.
e Heat the mixture to 160°C for several hours.

» After cooling, add water and extract the product with diethyl ether.
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» Wash the combined organic layers with water and brine, then dry over anhydrous
magnesium sulfate.

o Concentrate the solvent and purify the resulting alkenyl ketal by vacuum distillation or
column chromatography.

Step 3: Reductive Opening of the Ketal

Dissolve the alkenyl ketal in anhydrous toluene and cool to -78°C under an inert atmosphere.
e Add a solution of diisobutylaluminum hydride (DIBAL-H) in toluene dropwise.

» Allow the reaction to warm to room temperature and stir until the starting material is
consumed (monitored by TLC).

e Quench the reaction by the slow addition of methanol, followed by a saturated solution of
Rochelle's salt.

o Extract the aqueous layer with diethyl ether, and wash the combined organic phases with
brine.

o Dry the organic layer, concentrate, and purify the resulting alcohol by column
chromatography.

Step 4: Oxidation to the Aldehyde

To a solution of the alcohol in anhydrous dichloromethane, add Dess-Martin periodinane.

Stir the reaction at room temperature until completion.

Quench the reaction with a saturated solution of sodium thiosulfate and sodium bicarbonate.

Extract the product with dichloromethane, dry the combined organic layers, and concentrate.

Purify the crude product by column chromatography to yield the final aldehyde.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a standard technique for the separation and identification of lilac aldehyde isomers
from complex mixtures, such as floral headspace samples.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977B
MSD).

o Chiral capillary column (e.g., Hydrodex 3-6TBDM, 50 m x 0.25 mm i.d., 0.25 pm film
thickness) for isomer separation.

GC Conditions:
« Injector Temperature: 250°C
« Injection Mode: Splitless
o Carrier Gas: Helium at a constant flow of 1.2 mL/min
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 min
o Ramp 1: 2°C/min to 140°C
o Ramp 2: 5°C/min to 220°C, hold for 5 min
o MSD Transfer Line Temperature: 280°C
MS Conditions:
 |onization Mode: Electron lonization (El) at 70 eV

¢ Mass Range: m/z 40-300
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e Scan Mode: Full scan

Electroantennography (EAG)

EAG is used to measure the olfactory response of an insect's antenna to volatile compounds
like lilac aldehyde. This protocol is a general guide for conducting EAG with a moth species
known to respond to lilac aldehyde, such as Hadena bicruris.[4][5]

Preparation:

Prepare a range of dilutions of the lilac aldehyde isomer(s) of interest in a suitable solvent
(e.g., hexane or paraffin oil), from 1 ng/uL to 100 pg/uL.

Anesthetize a moth by chilling it on ice.
Carefully excise one antenna at its base.

Mount the excised antenna between two glass capillary electrodes filled with a saline
solution (e.g., Ringer's solution). The base of the antenna is connected to the reference
electrode, and the tip is inserted into the recording electrode.

Stimulus Delivery and Data Acquisition:
A continuous stream of purified and humidified air is passed over the antenna.

A filter paper strip is loaded with a known amount of a lilac aldehyde dilution and inserted
into a Pasteur pipette.

A puff of air is delivered through the pipette, introducing the odorant into the airstream
directed at the antenna.

The electrical potential difference between the two electrodes is amplified and recorded. The
negative deflection in voltage upon stimulation is the EAG response.

Present stimuli in increasing order of concentration, with sufficient time between puffs for the
antenna to recover. A solvent blank should be used as a control.
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e The amplitude of the EAG response is measured in millivolts (mV) and can be plotted
against the logarithm of the stimulus concentration to generate a dose-response curve.

Biological Significance and Signaling Pathway

Lilac aldehyde is a key semiochemical, a chemical signal that mediates interactions between
organisms. Its primary known biological role is as a floral scent component that attracts
pollinators, particularly nocturnal moths.[4][5]

Insect Olfactory Signaling Pathway

The detection of lilac aldehyde by an insect begins in the antenna and triggers a well-
characterized signaling cascade. The following diagram illustrates the key steps in this process.

Lilac Aldehyde Binding
1
e B Odorant Binding
Protein (OBP)

OBP-Odorant
Complex

Odorant Receptor (OR) Activation lon Channel Membrane Action Potential
+ Orco Co-receptor Opening Depolarization

Click to download full resolution via product page

Caption: Insect olfactory signal transduction pathway for lilac aldehyde.

Biosynthesis Pathway

Lilac aldehyde is biosynthesized from the common monoterpene precursor, linalool.[2][5] The
pathway involves the oxidation of linalool.
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Caption: Proposed biosynthetic pathway of lilac aldehyde from linalool.

Conclusion

Lilac aldehyde represents a fascinating class of molecules with significant relevance in the
fields of fragrance chemistry, chemical ecology, and analytical chemistry. Its stereochemistry
plays a critical role in its biological activity, making it an excellent model for studying structure-
activity relationships in olfaction. The protocols and data presented in this guide offer a solid
foundation for researchers and professionals working with this important monoterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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